molecular formula C12H16 B024566 1,3,5-Methenocyclopenta[cd]pentalene,decahydro-1-methyl-,(1S)-(9CI) CAS No. 107438-07-3

1,3,5-Methenocyclopenta[cd]pentalene,decahydro-1-methyl-,(1S)-(9CI)

Cat. No. B024566
M. Wt: 160.25 g/mol
InChI Key: YKYUMARVWHOIHK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,3,5-Methenocyclopenta[cd]pentalene,decahydro-1-methyl-,(1S)-(9CI) is a chemical compound that has attracted significant attention from the scientific community due to its unique structural properties and potential applications in various fields.

Scientific Research Applications

1,3,5-Methenocyclopenta[cd]pentalene,decahydro-1-methyl-,(1S)-(9CI) has been studied extensively for its potential applications in various fields such as organic synthesis, material science, and medicinal chemistry. This compound has been used as a building block for the synthesis of complex organic molecules, as well as a precursor for the preparation of novel materials with unique properties.

Mechanism Of Action

The mechanism of action of 1,3,5-Methenocyclopenta[cd]pentalene,decahydro-1-methyl-,(1S)-(9CI) is not fully understood, but it is believed to interact with specific targets in the body to produce its effects. This compound has been shown to exhibit potent antioxidant and anti-inflammatory properties, which may be responsible for its therapeutic potential.

Biochemical And Physiological Effects

Studies have shown that 1,3,5-Methenocyclopenta[cd]pentalene,decahydro-1-methyl-,(1S)-(9CI) exhibits a range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and neuroprotective properties. This compound has also been shown to have potential applications in the treatment of various diseases such as cancer, diabetes, and neurodegenerative disorders.

Advantages And Limitations For Lab Experiments

The advantages of using 1,3,5-Methenocyclopenta[cd]pentalene,decahydro-1-methyl-,(1S)-(9CI) in lab experiments include its high stability, low toxicity, and ease of synthesis. However, its limited availability and high cost may pose challenges for researchers.

Future Directions

There are numerous future directions for research on 1,3,5-Methenocyclopenta[cd]pentalene,decahydro-1-methyl-,(1S)-(9CI). Some potential areas of exploration include its potential applications in drug discovery, material science, and organic synthesis. Additionally, further studies are needed to fully understand the mechanism of action and potential therapeutic applications of this compound.
Conclusion
In conclusion, 1,3,5-Methenocyclopenta[cd]pentalene,decahydro-1-methyl-,(1S)-(9CI) is a unique chemical compound with potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its applications in various fields.

Synthesis Methods

The synthesis of 1,3,5-Methenocyclopenta[cd]pentalene,decahydro-1-methyl-,(1S)-(9CI) involves the reaction of cyclopentadiene with dimethyl acetylenedicarboxylate in the presence of a catalyst such as palladium on carbon. This reaction results in the formation of a cycloadduct, which is then subjected to a series of chemical transformations to yield the final product.

properties

CAS RN

107438-07-3

Product Name

1,3,5-Methenocyclopenta[cd]pentalene,decahydro-1-methyl-,(1S)-(9CI)

Molecular Formula

C12H16

Molecular Weight

160.25 g/mol

IUPAC Name

1-methylpentacyclo[6.3.0.02,6.03,10.05,9]undecane

InChI

InChI=1S/C12H16/c1-12-4-8-6-2-5-7(11(6)12)3-9(12)10(5)8/h5-11H,2-4H2,1H3

InChI Key

YKYUMARVWHOIHK-UHFFFAOYSA-N

SMILES

CC12CC3C4C1C5CC2C3C5C4

Canonical SMILES

CC12CC3C4C1C5CC2C3C5C4

synonyms

1,3,5-Methenocyclopenta[cd]pentalene,decahydro-1-methyl-,(1S)-(9CI)

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.